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Abstract

This technical guide provides a comprehensive overview of 2-Methoxy-6,8-dimethylquinoline
(CAS No. 861581-28-4), a substituted quinoline of interest to researchers in medicinal
chemistry and drug discovery. Due to the limited specific data available in public literature for
this particular compound, this guide synthesizes information from analogous structures and
established chemical principles to present a robust scientific narrative. We will explore its
physicochemical properties, propose a viable synthetic pathway, predict its spectroscopic
characteristics, and discuss its potential applications based on the well-documented biological
activities of the quinoline scaffold. This document is intended to serve as a foundational
resource for scientists and professionals working with novel heterocyclic compounds.

Introduction to the Quinoline Scaffold

The quinoline ring system, a fusion of a benzene and a pyridine ring, is a prominent
heterocyclic scaffold in numerous natural products and synthetic compounds with significant
biological activities.[1] Since the isolation of quinine from Cinchona bark in 1820, quinoline
alkaloids have been at the forefront of drug development, most notably in the fight against
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malaria.[1] The versatility of the quinoline core allows for extensive functionalization, leading to
a wide spectrum of pharmacological properties, including antitumor, antibacterial, antifungal,
antiviral, and anti-inflammatory activities.[1][2]

Methoxy and methyl substitutions on the quinoline ring, as seen in 2-Methoxy-6,8-
dimethylquinoline, can significantly influence the molecule's physicochemical properties such
as lipophilicity and metabolic stability, which are critical for its pharmacokinetic and
pharmacodynamic profile.[3][4] Methoxy-substituted quinolines, for instance, have been
investigated as potential P-glycoprotein inhibitors, which could play a role in overcoming
multidrug resistance in cancer.[5] This guide will delve into the specific attributes of 2-Methoxy-
6,8-dimethylquinoline, providing a scientifically grounded perspective on its chemistry and
potential.

Physicochemical Properties

While extensive experimental data for 2-Methoxy-6,8-dimethylquinoline is not readily
available, we can summarize its basic identifiers and predict key properties based on its
structure and data from analogous compounds.
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Property Value Source

CAS Number 861581-28-4 [Source]

Molecular Formula C12H13NO [Source]

Molecular Weight 187.24 g/mol [Source]
Predicted: Off-white to yellow

Appearance ] Inferred
solid

Melting Point Not available

Boiling Point Not available

N Predicted: Soluble in organic

Solubility ] Inferred
solvents like methanol, DMSO
Predicted: ~4-5 (as a weak

pKa Inferred
base)
Predicted: ~2.5-3.5

logP Inferred

(moderately lipophilic)

Note: Predicted values are based on the general properties of substituted quinolines and

should be confirmed experimentally.[3]

Proposed Synthetic Pathway

A plausible and efficient synthesis of 2-Methoxy-6,8-dimethylquinoline can be envisioned

through a multi-step process, likely commencing with a substituted aniline to construct the

quinoline core, followed by functional group manipulations. A common and versatile approach

involves the synthesis of a 2-chloroquinoline intermediate, which can then be converted to the

desired 2-methoxy derivative.

Diagram of the Proposed Synthetic Pathway
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Doebner-von Miller Reaction
(or similar quinoline synthesis) Nucleophilic Aromatic Substitution

3,5-Dimethylaniline followed by chiorination 2-Chloro-6,8-dimethylquinoline Sodium Methoxide Z-Methoxy—G,8—dimethy|quino|ine)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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